(7-cyano-2-oxo-1,5-naphthyridin-1(2H)-yl)acetaldehyde

• CAS RN: 959616-39-8
• Molecular Formula: C11H7N3O2
• Molecular Weight: 213.19 g/mol
• IUPAC Name: 6-oxo-5-(2-oxoethyl)-1,5-naphthyridine-3-carbonitrile
• InChI: InChI=1S/C11H7N3O2/c12-6-8-5-10-9(13-7-8)1-2-11(16)14(10)3-4-15/h1-2,4-5,7H,3H2
• InChI Key: DKKKGXVUESCGMX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(C2=C1N=CC(=C2)C#N)CC=O

Description

(7-cyano-2-oxo-1,5-naphthyridin-1(2H)-yl)acetaldehyde is a useful research compound. Its molecular formula is C11H7N3O2 and its molecular weight is 213.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 5 mL of 90% trifluoroacetic acid, 215 mg of 7-cyano-1-(1,3-dioxolan-2-ylmethyl)-1,5-naphthyridin-2(1H)-one was dissolved, and the resultant solution was stirred at 60° C. for 7 hours. After the reaction mixture was cooled to room temperature and alkalified with a 10% aqueous sodium hydroxide solution, the solvent was then distilled off under reduced pressure. The resultant residue was purified by silica gel column chromatography using silica gel; Silica Gel 60 made by KANTO CHEMICAL CO., INC., and an eluent of ethyl acetate:hexane=1:1, and washed with water to obtain 90 mg of (7-cyano-2-oxo-1,5-naphthyridin-1(2H)-yl)acetaldehyde as a light yellow solid.